N-(3-fluoro-4-methylphenyl)-2-[4-(5-pyridin-4-yl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-fluoro-4-methylphenyl)-2-[4-(5-pyridin-4-yl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-yl]acetamide is a useful research compound. Its molecular formula is C19H15FN6O2 and its molecular weight is 378.367. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Inhibitor of PI3Kα and mTOR
A study by Stec et al. (2011) explored the structure-activity relationships of various inhibitors, including analogs of the N-(3-fluoro-4-methylphenyl)acetamide class, targeting phosphoinositide 3-kinase (PI3Kα) and mammalian target of rapamycin (mTOR). These compounds, including imidazopyridazine analogs, showed in vitro potency and in vivo efficacy in inhibiting PI3Kα and mTOR, which are critical pathways in cancer cell growth and survival (Stec et al., 2011).
Potential Use as Fluorogenic Dyes
In 2020, Zaitseva et al. conducted a study on the oxidation of 4-arylidene-2-methyl-1H-imidazol-5(4H)-ones with selenium dioxide, leading to the synthesis of compounds like 2-arylideneimidazo[1,2-a]pyrazine-3,6,8(2H,5H,7H)-triones. These compounds, with an acetamide substituent, exhibited significant bathochromic shifts in absorption and emission maxima, indicating their potential as fluorogenic dyes (Zaitseva et al., 2020).
Probes for Peripheral Benzodiazepine Receptors
Katsifis et al. (2000) synthesized imidazo[1,2-α]pyridines, closely related to N-(3-fluoro-4-methylphenyl)acetamide derivatives, as high-affinity ligands for Peripheral Benzodiazepine Receptors (PBR). These compounds were used as probes for the study of PBR in vivo using Single Photon Emission Computed Tomography (SPECT), demonstrating their potential in neurological research (Katsifis et al., 2000).
Src Kinase Inhibitory and Anticancer Activities
A study by Fallah-Tafti et al. (2011) focused on the synthesis of N-benzyl substituted acetamide derivatives, including those similar to N-(3-fluoro-4-methylphenyl)acetamide, which showed inhibitory activities against Src kinase. These compounds were also evaluated for their anticancer activities, particularly in human colon carcinoma, breast carcinoma, and leukemia cells, indicating their potential in cancer research and therapy (Fallah-Tafti et al., 2011).
Antioxidant Activity
Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and investigated their antioxidant activities. The study highlighted the significant antioxidant properties of these compounds, which could be attributed to the structural similarities with N-(3-fluoro-4-methylphenyl)acetamide derivatives (Chkirate et al., 2019).
properties
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-2-[4-(5-pyridin-4-yl-1,2,4-oxadiazol-3-yl)imidazol-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN6O2/c1-12-2-3-14(8-15(12)20)23-17(27)10-26-9-16(22-11-26)18-24-19(28-25-18)13-4-6-21-7-5-13/h2-9,11H,10H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHSZNSJGEFRBOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CN2C=C(N=C2)C3=NOC(=N3)C4=CC=NC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.